Cas no 2172225-60-2 (1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol)

• Product Name: 1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol
• CAS No: 2172225-60-2
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5973058
• PubChem ID: 165588082
• Update Time: 2025-10-23

1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol
• 2172225-60-2
• EN300-1644368

• Inchi： 1S/C12H23NO/c1-2-10-4-8-12(14,9-5-10)11(13)6-3-7-11/h10,14H,2-9,13H2,1H3
• InChI Key： BHOBKALSLXGTNE-UHFFFAOYSA-N
• SMILES： OC1(CCC(CC)CC1)C1(CCC1)N

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol

1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol (CAS No. 2172225-60-2): An Emerging Compound in Medicinal Chemistry

1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol (CAS No. 2172225-60-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyclohexane and cyclobutane rings, along with an amino and ethyl group, exhibits a range of biological activities that make it a promising candidate for further research and development.

The chemical structure of 1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol is particularly noteworthy for its rigidity and conformational stability, which are crucial for modulating biological targets. The cyclohexane ring provides a stable platform, while the cyclobutane ring introduces a degree of flexibility that can be advantageous in binding to specific protein sites. The amino group offers potential for hydrogen bonding interactions, enhancing the compound's affinity for its target, and the ethyl group adds hydrophobicity, which can influence cell membrane permeability.

Recent studies have explored the pharmacological properties of 1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol. One notable area of research is its potential as an analgesic agent. Preclinical studies have shown that this compound can effectively reduce pain responses in animal models, suggesting its utility in treating chronic pain conditions. The mechanism of action appears to involve the modulation of ion channels and neurotransmitter systems, although further investigation is needed to fully elucidate the underlying pathways.

In addition to its analgesic properties, 1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol has also been investigated for its anti-inflammatory effects. In vitro experiments have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol is another critical aspect being evaluated in ongoing research. Preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, comprehensive safety assessments are essential before advancing to clinical trials.

The synthetic route for producing 1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol has been optimized to ensure high yield and purity. Key steps in the synthesis include the formation of the cyclobutane ring through a ring-closing metathesis reaction and the introduction of the amino group via reductive amination. These synthetic methods are scalable and can be adapted for large-scale production if the compound progresses to clinical development.

In conclusion, 1-(1-aminocyclobutyl)-4-ethylcyclohexan-1-ol (CAS No. 2172225-60-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that this compound will continue to reveal new insights into its mechanisms of action and potential clinical uses.